5-Amino-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-amino-3-methyl-1-(2,2,2-trifluoroethyl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C7H7F3N4/c1-4-5(2-11)6(12)14(13-4)3-7(8,9)10/h3,12H2,1H3
• InChI Key: KZXWVARLKJMWOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C#N)N)CC(F)(F)F
• Molecular Formula: C7H7F3N4
• Molecular Weight: 204.15 g/mol
• CAS No.: 168465-05-2

Description

5-Amino-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbonitrile (AMTPC) is a chemical compound that has been studied extensively for its potential applications in both scientific research and laboratory experiments. It is a heterocyclic compound that contains a pyrazole ring and a nitrile group. It is also known as AMTPC, 5-amino-3-methyl-1-trifluoroethylpyrazole-4-carbonitrile, 5-amino-3-methyl-1-trifluoroethyl-pyrazole-4-carbonitrile, or this compound. It has been studied for its potential as a synthetic intermediate, an enzyme inhibitor, and a reagent for the synthesis of other compounds.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyrazolopyrimidines : Faria et al. (2013) explored the synthesis of new 5-(5-amino-1-aryl-1H-pyrazole-4-yl)-1H-tetrazoles from similar carbonitriles, leading to unexpected 1H-pyrazolo[3,4-d]pyrimidine derivatives. This highlights the chemical reactivity and potential for forming diverse compounds (Faria et al., 2013).

• Preparation of Dihydropyrazolopyrimidin : Hameed et al. (2020) demonstrated the use of a similar compound in synthesizing derivatives like 3-methyl-1-phenyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one. These compounds were characterized and analyzed for surface properties, indicating their utility in material science (Hameed et al., 2020).

• Facile Synthesis in Catalytic Processes : Poonam and Singh (2019) reported a novel protocol for synthesizing 5-amino-1H-pyrazole-4-carbonitrile derivatives using alumina–silica-supported MnO2 as a recyclable catalyst. This method suggests the compound's role in facilitating environmentally friendly chemical syntheses (Poonam & Singh, 2019).

Biological and Medicinal Applications

• Antimicrobial Properties : Al‐Azmi and Mahmoud (2020) synthesized 5-aryltriaz-1-en-1-yl-1-phenyl-1H-pyrazole-4-carbonitrile derivatives and evaluated their antimicrobial activities. This suggests the potential use of such compounds in developing new antimicrobial agents (Al‐Azmi & Mahmoud, 2020).

• Antiviral Activity : Rashad et al. (2009) used a derivative of 5-amino-1-substituted-1H-pyrazole-4-carbonitrile for preparing compounds with promising antiviral activity against herpes simplex virus type-1. This showcases the compound's relevance in antiviral drug development (Rashad et al., 2009).